N-(3-cyclopropyl-3-hydroxypropyl)-2-(o-tolyloxy)acetamide
Description
N-(3-cyclopropyl-3-hydroxypropyl)-2-(o-tolyloxy)acetamide, commonly known as CP-96345, is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. CP-96345 belongs to the class of compounds known as G protein-coupled receptor (GPCR) ligands, which are involved in a wide range of physiological and pathological processes in the body.
Scientific Research Applications
Advanced Oxidation Chemistry
A study on the advanced oxidation chemistry of paracetamol, a compound structurally related to "N-(3-cyclopropyl-3-hydroxypropyl)-2-(o-tolyloxy)acetamide", investigated the degradation pathways and nitrogenous breakdown products via UV/H2O2 treatment. This research highlighted hydroxylation steps leading to various degradation products, providing insights into potential environmental and biological interactions of similar compounds (Vogna et al., 2002).
Chemoselective Acetylation
Another study focused on the chemoselective acetylation of 2-aminophenol to N-(2-hydroxyphenyl)acetamide, employing immobilized lipase as a catalyst. This research provides a model for understanding how specific functional groups in similar compounds might be selectively modified, which is crucial for synthesizing intermediates for pharmaceuticals or other chemical products (Magadum & Yadav, 2018).
Heterocyclic Synthesis
The utility of 2-cyano-N-(2-hydroxyethyl)acetamide in heterocyclic synthesis was reviewed, illustrating the compound's role as an important intermediate for synthesizing various heterocyclic systems. This study underscores the importance of similar compounds in the synthesis of novel heterocyclic molecules, which are foundational in developing new drugs and materials (Gouda et al., 2015).
Nanotechnology Applications
Research on thioxanthone attached polyhedral oligomeric silsesquioxane (POSS) nano-photoinitiator for the preparation of PMMA hybrid networks in air atmosphere shows the incorporation of complex molecules into nanomaterials. This study could hint at the potential for "N-(3-cyclopropyl-3-hydroxypropyl)-2-(o-tolyloxy)acetamide" to be used in nanotechnology applications, particularly in creating materials with enhanced properties (Batibay et al., 2020).
properties
IUPAC Name |
N-(3-cyclopropyl-3-hydroxypropyl)-2-(2-methylphenoxy)acetamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H21NO3/c1-11-4-2-3-5-14(11)19-10-15(18)16-9-8-13(17)12-6-7-12/h2-5,12-13,17H,6-10H2,1H3,(H,16,18) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GWKYSCTXJZMFOO-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CC=C1OCC(=O)NCCC(C2CC2)O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H21NO3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
263.33 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(3-cyclopropyl-3-hydroxypropyl)-2-(o-tolyloxy)acetamide | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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